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Compound of Interest

Compound Name: Oseltamivir acid-13C,d3

Cat. No.: B12385506

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Oseltamivir acid-13C,d3, a stable isotope-labeled compound used in pharmaceutical
research. Adherence to these procedures is critical to ensure the safety of laboratory personnel
and to prevent environmental contamination. This document is intended for researchers,
scientists, and drug development professionals.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Oseltamivir acid-
13C,d3 to minimize exposure risks.
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PPE Category Specific Requirements

) Double gloving with nitrile gloves is required.
Hand Protection ) ) ) ]
Change gloves immediately if contaminated.

ANSI-approved safety glasses with side shields

] or chemical splash goggles are mandatory. A

Eye/Face Protection _ _ _
face shield should be used when there is a risk

of splashing.

A NIOSH-approved N95 or higher-rated

respirator should be used, particularly when
Respiratory Protection handling the powder form or when engineering

controls are insufficient to minimize airborne

exposure.

A disposable, cuffed laboratory gown that is
Body Protection resistant to chemical permeation must be worn.

The gown should close in the back.

Closed-toe shoes are required. Disposable shoe
Foot Protection covers should be worn in designated handling

areas.

Safe Handling and Operational Plan

All handling of Oseltamivir acid-13C,d3 must be conducted in a designated and controlled
area. The following step-by-step operational plan should be followed:

2.1. Preparation and Weighing:

o Work Area: All manipulations, including weighing and solution preparation, must be
performed within a certified chemical fume hood or a glove box to prevent inhalation of
airborne particles.

o Aerosol Prevention: Handle the solid compound with care to avoid the generation of dust.

» Dedicated Equipment: Use designated spatulas, weighing paper, and glassware for handling
this compound to prevent cross-contamination.
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e Solution Preparation: When preparing solutions, slowly add the solvent to the solid to
prevent splashing.

2.2. Storage:
Storage Condition Requirement
Store the solid compound in a freezer at -20°C
Temperature -
for long-term stability.[1]
_ Keep the compound in its original, tightly sealed
Container )
container.
) The storage location should be clearly labeled
Labeling

with a "Hazardous Chemical" warning sign.

Disposal Plan

Proper disposal of Oseltamivir acid-13C,d3 and associated waste is crucial. As a stable
isotope-labeled compound, it is not radioactive; therefore, disposal procedures should align
with those for the unlabeled chemical, following local, state, and federal regulations for
chemical waste.[2]

3.1. Waste Segregation:

e Solid Waste: Place unused or contaminated solid Oseltamivir acid-13C,d3, along with
contaminated consumables (e.g., weighing paper, pipette tips, gloves), into a designated,
clearly labeled, and sealed hazardous waste container.

 Liquid Waste: Collect solutions containing Oseltamivir acid-13C,d3 in a separate, labeled,
and sealed hazardous waste container. Do not dispose of liquid waste down the drain.

o Empty Containers: Triple rinse the original container with a suitable solvent (e.g., methanol
or dimethyl sulfoxide). Collect the rinsate as hazardous liquid waste. After rinsing, deface the
original label and dispose of the container according to your institution's guidelines for non-
hazardous glass or plastic waste.

3.2. Final Disposal:
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All hazardous waste containers must be transferred to your institution's Environmental Health
and Safety (EHS) department for final disposal by a licensed hazardous waste contractor.

Emergency Procedures

Emergency Action

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper
Eye Contact ) ) )

and lower eyelids occasionally. Seek medical

attention.

Remove contaminated clothing and wash the
Skin Contact affected area with soap and plenty of water.

Seek medical attention if irritation persists.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do not induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Evacuate the area. Wear appropriate PPE,
including respiratory protection. For small spills,
) absorb the material with an inert absorbent
spill (e.g., vermiculite, sand) and place it in a sealed
container for disposal. For large spills, contact

your institution's EHS department immediately.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Oseltamivir acid-
13C,d3 from receipt to disposal.
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Safe Handling Workflow for Oseltamivir acid-13C,d3
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Caption: Workflow for the safe handling of Oseltamivir acid-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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